Cas no 1231819-50-3 ((4-Hydroxyphenyl)4-2-(methylamino)ethoxyphenylmethanone)

• Product Name: (4-Hydroxyphenyl)4-2-(methylamino)ethoxyphenylmethanone
• CAS No: 1231819-50-3
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 1059953
• PubChem ID: 89656018
• Update Time: 2025-05-23

(4-Hydroxyphenyl)4-2-(methylamino)ethoxyphenylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-Hydroxyphenyl)[4-[2-(methylamino)ethoxy]phenyl]methanone
• SCHEMBL15067428
• 1231819-50-3
• (4-Hydroxyphenyl)(4-(2-(methylamino)ethoxy)phenyl)methanone
• PLIYGCKUMSKVCU-UHFFFAOYSA-N
• DB-289953
• (4-hydroxyphenyl)-[4-[2-(methylamino)ethoxy]phenyl]methanone
• (4-Hydroxyphenyl)4-2-(methylamino)ethoxyphenylmethanone

• Inchi： 1S/C16H17NO3/c1-17-10-11-20-15-8-4-13(5-9-15)16(19)12-2-6-14(18)7-3-12/h2-9,17-18H,10-11H2,1H3
• InChI Key： PLIYGCKUMSKVCU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C1C=CC(=CC=1)O)=O)CCNC

Computed Properties

• Exact Mass: 271.12100
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 2.61230

Additional information on (4-Hydroxyphenyl)4-2-(methylamino)ethoxyphenylmethanone

Compound CAS No 1231819-50-3: (4-Hydroxyphenyl)4-2-(methylamino)ethoxyphenylmethanone

The compound with CAS number 1231819-50-3, commonly referred to as (4-Hydroxyphenyl)4-2-(methylamino)ethoxyphenylmethanone, is a highly specialized organic compound with significant applications in various fields of science and technology. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

Chemical Structure and Properties

The molecular structure of (4-Hydroxyphenyl)4-2-(methylamino)ethoxyphenylmethanone consists of a methanone group connected to two aromatic rings, one bearing a hydroxyl group and the other substituted with a methylaminoethoxy group. This arrangement imparts the compound with unique electronic and steric properties, which are crucial for its functional applications.

Recent studies have highlighted the compound's ability to act as a versatile building block in organic synthesis. Its reactivity under various conditions has been explored, revealing its potential in constructing complex molecules with high precision. For instance, researchers have utilized this compound in the synthesis of bioactive agents, where its functional groups facilitate key transformations.

Synthesis and Applications

The synthesis of (4-Hydroxyphenyl)4-2-(methylamino)ethoxyphenylmethanone involves a multi-step process that typically begins with the preparation of intermediate compounds. The use of advanced catalytic systems has significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.

In terms of applications, this compound has found utility in the pharmaceutical industry as a precursor for drug development. Its ability to form stable complexes with metal ions has also made it valuable in materials science, particularly in the design of coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated its potential as a ligand in catalytic processes, further expanding its scope.

Recent Research Findings

Emerging research on (4-Hydroxyphenyl)4-2-(methylamino)ethoxyphenylmethanone has focused on its role in biological systems. Studies have shown that this compound exhibits selective binding properties towards certain proteins, suggesting its potential as a diagnostic tool or therapeutic agent.

Additionally, investigations into its photochemical properties have revealed intriguing behavior under UV light, which could be harnessed for applications in optoelectronics and sensors. These findings underscore the compound's versatility and highlight the need for further exploration into its properties.

Conclusion

The compound (4-Hydroxyphenyl)4-2-(methylamino)ethoxyphenylmethanone (CAS No 1231819-50-3) stands out as a remarkable example of modern chemical innovation. Its unique structure, coupled with versatile functional groups, positions it at the forefront of scientific research and industrial applications.

As ongoing studies continue to uncover new aspects of this compound's behavior, it is anticipated that (4-Hydroxyphenyl)4-2-(methylamino)ethoxyphenylmethanone will play an increasingly important role in advancing technology and improving human health.